1-(4-iodophenyl)pyridine-2(1H)-thione

• Molecular Formula: C11H8INS
• Molecular Weight: 313.16 g/mol
• IUPAC Name: 1-(4-iodophenyl)pyridine-2-thione
• InChI: InChI=1S/C11H8INS/c12-9-4-6-10(7-5-9)13-8-2-1-3-11(13)14/h1-8H
• InChI Key: MCOGUHBNRWKKBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=S)N(C=C1)C2=CC=C(C=C2)I

Description

1-(4-Iodophenyl)pyridine-2(1H)-thione is a sulfur-containing heterocyclic compound featuring a pyridine core substituted with a 4-iodophenyl group at the N1 position and a thione (-C=S) group at the 2-position. This structure combines aromaticity, electron-rich sulfur, and the heavy iodine atom, which may enhance intermolecular interactions (e.g., halogen bonding) and influence biological activity.

The iodine substituent likely contributes to its unique electronic and steric properties, distinguishing it from other aryl-substituted pyridine-thiones.

Comparison with Similar Compounds

Key Observations :

• Nitro groups lower basicity and alter electronic properties, which could reduce nucleophilic reactivity at the thione sulfur .

Heterocyclic Core Modifications

Replacing the pyridine ring with other heterocycles alters reactivity and bioactivity:

Compound	Core Structure	Key Features	Biological Activity	Reference
1-(4-Iodophenyl)pyridine-2(1H)-thione	Pyridine-2-thione	Aromatic, planar, sulfur participation in conjugation	Under investigation
4-Phenylpyrimidine-2(1H)-thione	Pyrimidine-2-thione	Additional nitrogen increases H-bonding capacity	Calcium channel blocking
Thiazolo[5,4-c]pyridine-2(1H)-thione	Thiazole-pyridine	Fused thiazole ring enhances rigidity and electronic diversity	Antimicrobial, antifungal
1-(4-Iodophenyl)piperidin-2-one	Piperidinone	Non-aromatic, lactam structure	Synthetic intermediate (e.g., Apixaban precursor)

Key Observations :

• Pyrimidine-thiones (e.g., 4-phenylpyrimidine-2(1H)-thione) exhibit calcium channel blocking activity due to structural mimicry of dihydropyridine drugs like nifedipine .
• Fused systems like thiazolo-pyridine-thiones combine sulfur’s nucleophilicity with aromatic stability, broadening reactivity and bioactivity .

Anticancer Activity

Pyridine-2(1H)-thione derivatives show structure-dependent antiproliferative effects:

Compound	IC₅₀ (µM)	Selectivity Index (SI)*	Mechanism	Reference
S1 (3,4-dihydropyridine-2(1H)-thione)	4.33	6.65	Mitotic arrest, tubulin binding
S22 (Thiophene-substituted analog)	1.71	21.09	Enhanced selectivity for A375 melanoma cells
1-(4-Chlorophenyl)pyridine-2(1H)-thione	Not tested	–	–

*SI = IC₅₀(non-cancerous cells)/IC₅₀(cancer cells).

Key Observations :

• Substituents like thiophene (in S22) significantly improve potency and selectivity, suggesting that bulky groups at C5 enhance target interaction .
• The iodine substituent in the target compound may offer similar advantages, but experimental data are needed.

Key Observations :

• Microwave-assisted methods improve efficiency and purity for sulfur-containing heterocycles .
• The target compound’s synthesis may require optimization to accommodate the bulky 4-iodophenyl group.